Cas no 105279-10-5 ((2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol)

(2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol structure

105279-10-5 structure

Product Name:(2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

CAS No:105279-10-5

MF:C₂₇H₃₆O₁₃

MW:568.56694984436

CID:204403

PubChem ID:131752580

Update Time:2024-11-03

(2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside,4-[1,3-dihydroxy-2-[4-(3-hydroxy-1-propen-1-yl)-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenyl
- b-D-Glucopyranoside,4-[1,3-dihydroxy-2-[4-(3-hydroxy-1-propen-1-yl)-2,6-dimethoxyphenoxy]propy...
- b-D-Glucopyranoside,4-[1,3-dihydroxy-2-[4-(3-hydroxy-1-propenyl)-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenyl(9CI)
- Citrusin B
- 3-[3-Methoxy-4-[(beta-D-glucopyranosyl)oxy]phenyl]-2-[2,6-dimethoxy-4-[(E)-3-hydroxy-1-propenyl]phenoxy]-1,3-propanediol
- (2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-
- CHEBI:176070
- 2-[4-[1,3-dihydroxy-2-[4-[(Z)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 105279-10-5
- SCHEMBL7641595
- (2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- Inchi： 1S/C27H36O13/c1-35-17-11-15(6-7-16(17)39-27-25(34)24(33)23(32)21(13-30)40-27)22(31)20(12-29)38-26-18(36-2)9-14(5-4-8-28)10-19(26)37-3/h4-7,9-11,20-25,27-34H,8,12-13H2,1-3H3/b5-4+/t20?,21-,22?,23-,24+,25-,27-/m1/s1
- InChI Key： XMGKCJUCYBLMBY-ONCYFVLKSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(=CC=1OC)C(C(CO)OC1C(=CC(/C=C/CO)=CC=1OC)OC)O

Computed Properties

Exact Mass: 568.21559120g/mol
Monoisotopic Mass: 568.21559120g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 40
Rotatable Bond Count: 13
Complexity: 742
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 7
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 197
XLogP3: -0.4

(2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN95178-5mg	Citrusin B	105279-10-5	>=98%	5mg	$388	2021-07-22
ChemFaces	CFN95178-5mg	Citrusin B	105279-10-5	>=98%	5mg	$388	2023-09-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN6395-5 mg	Citrusin B	105279-10-5		5mg	￥4080.00	2022-04-26
TargetMol Chemicals	TN6395-5mg	Citrusin B	105279-10-5		5mg	￥ 3990	2024-07-20
TargetMol Chemicals	TN6395-5 mg	Citrusin B	105279-10-5	98%	5mg	￥ 3,990	2023-07-11
TargetMol Chemicals	TN6395-1 mL * 10 mM (in DMSO)	Citrusin B	105279-10-5	98%	1 mL * 10 mM (in DMSO)	￥ 6080	2023-09-15
TargetMol Chemicals	TN6395-1 ml * 10 mm	Citrusin B	105279-10-5		1 ml * 10 mm	￥ 6080	2024-07-20

(2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol Related Literature

1. An overview of chemical constituents from Alpinia species in the last six decades

Xiao-Ni Ma,Chun-Lan Xie,Zi Miao,Quan Yang,Xian-Wen Yang RSC Adv. 2017 7 14114
2. Comprehensive metabolomics analysis based on UPLC-Q/TOF-MSE and the anti-COPD effect of different parts of Celastrus orbiculatus Thunb.

Na Yang,Han Wang,Hongqiang Lin,Junli Liu,Baisong Zhou,Xiaoling Chen,Cuizhu Wang,Jinping Liu,Pingya Li RSC Adv. 2020 10 8396

Related Categories

105279-10-5 ((2S,3R,4S,5S,6R)-2-[4-[1,3-Dihydroxy-2-[4-[(E)-3-hydroxyprop-1-enyl]-2,6-dimethoxyphenoxy]propyl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Zouping Mingyuan Import and Export Trading Co., Ltd

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.